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Compound of Interest

Compound Name: Diclofenac calcium

Cat. No.: B12721988

Introduction

Diclofenac is a widely used non-steroidal anti-inflammatory drug (NSAID) that exhibits
analgesic, anti-inflammatory, and antipyretic properties.[1][2] It is commonly available in various
pharmaceutical formulations such as tablets, capsules, and gels. Quality control of these
formulations is crucial to ensure their safety and efficacy. Ultraviolet-Visible (UV-Vis)
spectrophotometry is a simple, cost-effective, and rapid analytical technique extensively used
for the quantitative analysis of drugs in pharmaceutical dosage forms.[3][4] This application
note provides detailed protocols for the determination of diclofenac in pharmaceutical
preparations using UV-Vis spectrophotometry.

Principle

The quantitative determination of diclofenac by UV-Vis spectrophotometry is based on Beer-
Lambert's law. This law states that the absorbance of a solution is directly proportional to the
concentration of the absorbing species and the path length of the light passing through the
solution. Diclofenac possesses a chromophore that absorbs UV radiation at a specific
wavelength (Amax). By measuring the absorbance of a sample solution at its Amax and
comparing it with a standard calibration curve, the concentration of diclofenac in the sample
can be accurately determined. The Amax for diclofenac can vary depending on the solvent
used.[5]
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Materials and Reagents

¢ Instrumentation: A double-beam UV-Vis spectrophotometer with a 1 cm quartz cuvette is
required.[1][4]

e Chemicals and Reagents:

Diclofenac Sodium or Potassium reference standard

[¢]

[e]

Methanol (Analytical Grade)[6][7]

o

Ethanol 96% (Analytical Grade)[4]

o

Distilled Water[3]

[¢]

Commercially available diclofenac tablets
o Glassware: Volumetric flasks, pipettes, beakers, and other standard laboratory glassware.

Experimental Protocols
Method 1: Determination of Diclofenac using Methanol

This protocol outlines the procedure for the quantitative determination of diclofenac using
methanol as the solvent.

4.1.1 Preparation of Standard Stock Solution (100 pg/mL):
o Accurately weigh 10 mg of the diclofenac reference standard.
o Transfer the weighed standard into a 100 mL volumetric flask.

o Dissolve the standard in a small amount of methanol and then make up the volume to the
mark with methanol.[6]

e This will result in a standard stock solution of 100 pg/mL.

4.1.2 Preparation of Calibration Standards:
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From the standard stock solution, prepare a series of calibration standards by appropriate
dilutions with methanol to obtain concentrations in the range of 6-21 pg/mL.[6]

For example, to prepare a 6 pg/mL solution, pipette 6 mL of the stock solution into a 100 mL
volumetric flask and make up the volume with methanol.

4.1.3 Determination of Wavelength of Maximum Absorbance (Amax):

Take a 10 pg/mL solution of diclofenac in methanol.

Scan the solution in the UV region from 200-400 nm using methanol as a blank.

The wavelength at which maximum absorbance is observed is the Amax. For diclofenac in
methanol, the Amax is approximately 282 nm.[6][8]

4.1.4 Construction of Calibration Curve:

Measure the absorbance of each calibration standard at the determined Amax (282 nm).

Plot a graph of absorbance versus concentration.

The resulting plot should be linear, and the equation of the line (y = mx + ¢) and the
correlation coefficient (r?) should be determined.

4.1.5 Preparation of Sample Solution (from Tablets):

Weigh and finely powder 20 diclofenac tablets.

Accurately weigh a quantity of the powdered tablets equivalent to 10 mg of diclofenac and
transfer it to a 100 mL volumetric flask.

Add about 70 mL of methanol and sonicate for 10-15 minutes to ensure complete dissolution
of the drug.[6]

Make up the volume to 100 mL with methanol and mix well.

Filter the solution through a suitable filter paper.
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o From the filtered solution, prepare an appropriate dilution with methanol to obtain a final
concentration within the calibration range (e.g., 15 pg/mL).[6]

4.1.6 Analysis of the Sample Solution:
» Measure the absorbance of the final sample solution at 282 nm.

o Determine the concentration of diclofenac in the sample solution using the calibration curve
equation.

o Calculate the amount of diclofenac in the original tablet.

Method 2: Determination of Diclofenac using Distilled
Water

This protocol describes the use of distilled water as a solvent for the analysis of diclofenac.
4.2.1 Preparation of Standard Stock Solution (100 pg/mL):

o Accurately weigh 10 mg of the diclofenac reference standard.[3]

e Transfer it to a 100 mL volumetric flask.

e Dissolve and make up the volume with distilled water.[3]

4.2.2 Preparation of Calibration Standards:

o Prepare a series of working standards in the concentration range of 8-16 pug/mL by diluting
the stock solution with distilled water.[3]

4.2.3 Determination of Wavelength of Maximum Absorbance (Amax):

e Scan a 10 pug/mL solution of diclofenac in distilled water from 200-400 nm against a distilled
water blank.

o The Amax for diclofenac in distilled water is approximately 275-276 nm.[1][3]

4.2 .4 Construction of Calibration Curve:
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» Measure the absorbance of the prepared calibration standards at the determined Amax.
» Plot a graph of absorbance versus concentration to obtain the calibration curve.

4.2.5 Preparation of Sample Solution (from Tablets):

o Follow the same procedure as in section 4.1.5, using distilled water as the solvent.
4.2.6 Analysis of the Sample Solution:

e Measure the absorbance of the diluted sample solution at the Amax.

o Calculate the concentration of diclofenac using the calibration curve.

Data Presentation

The following table summarizes the quantitative data from various spectrophotometric methods
for the determination of diclofenac.

. . Correlat
Linearit .

Amax ion LOD LOQ Recover Referen
Solvent y Range .

(nm) Coeffici (pg/mL)  (pg/mL) vy (%) ce

(ugimL) )
ent (r?)
96.4 -
Water 276 - - - - [1]
104

Distilled

275 8-16 0.9969 - - - 3]
Water
Ethanol

285 5-30 0.9993 1.10 3.34 98 - 106 [4]
(96%)
Methanol 282 6-21 0.9985 0.0885 0.250 103.53 [6]

250-350
Methanol 10-50 0.997 - - 99.38 [7]

(AUC)

LOD: Limit of Detection, LOQ: Limit of Quantitation, AUC: Area Under Curve
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Experimental Workflow and Diagrams

The general workflow for the spectrophotometric determination of diclofenac is depicted in the
following flowchart.
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Caption: Workflow for Spectrophotometric Analysis of Diclofenac.
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Conclusion

The UV-Vis spectrophotometric methods described are simple, rapid, accurate, and precise for
the quantitative determination of diclofenac in pharmaceutical preparations. These protocols
can be effectively used for routine quality control analysis. The choice of solvent can influence
the wavelength of maximum absorbance, and the validation parameters confirm the suitability
of these methods as per ICH guidelines.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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